Cas no 579503-59-6 (2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a bithiophene-based boronic ester derivative widely used as a key intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. Its structure features a hexyl-substituted bithiophene backbone, enhancing solubility in organic solvents, while the dioxaborolane group ensures stability and reactivity in palladium-catalyzed transformations. This compound is valuable in the preparation of conjugated polymers and small molecules for organic electronics, including organic photovoltaics (OPVs) and field-effect transistors (OFETs). Its high purity and well-defined reactivity make it a reliable choice for precise molecular engineering in materials science applications.
2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
579503-59-6 structure
Product Name:2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:579503-59-6
MF:C20H29BO2S2
MW:376.384063482285
MDL:MFCD05664380
CID:856485
PubChem ID:24882530
Update Time:2025-05-25

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(5'-Hexyl-[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5'-Hexyl-2,2'-bithiophene-5-boronic acid pinacol ester
    • 2-(5′-Hexyl-2,2′-bithien-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-[5′-hexyl-2,2′-bithien-5-yl]-1,3,2-dioxaborolane
    • 2-{5'-HEXYL-[2,2'-BITHIOPHEN]-5-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 5-Hexyl-2,2-bithiophene-5-boronic acid pinacol ester
    • D97589
    • 2-(5'-Hexyl[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-TETRAMETHYL-2-[5'-HEXYL-2,2'-BITHIEN-5-YL]-1,3,2-DIOXABOROLANE
    • 579503-59-6
    • 2-(5'-HEXYL-2,2'-BITHIEN-5-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • AS-76131
    • 5-Hexyl-2,2-bithiophene-5-boronic acid pinacol ester,97%
    • MFCD05664380
    • CS-0186428
    • DTXSID30478692
    • SCHEMBL119235
    • 5'-HEXYL-2,2'-BITHIOPHENE-5-BORONIC ACID PINACOL ESTER, 97%
    • XTTRNSNHDCYSEL-UHFFFAOYSA-N
    • 5-hexyl-2,2'-bithiophene-5'-boronic acid pinacol ester
    • 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD05664380
    • Inchi: 1S/C20H29BO2S2/c1-6-7-8-9-10-15-11-12-16(24-15)17-13-14-18(25-17)21-22-19(2,3)20(4,5)23-21/h11-14H,6-10H2,1-5H3
    • InChI Key: XTTRNSNHDCYSEL-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(CCCCCC)S2)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 376.17000
  • Monoisotopic Mass: 376.1702027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Melting Point: 36-40 °C (lit.)
  • Flash Point: 110 °C
  • PSA: 74.94000
  • LogP: 5.89860

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: 36
  • Hazardous Material Identification: Xn

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Suppliers

Amadis Chemical Company Limited
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(CAS:579503-59-6)2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Order Number:A1041291
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:10
Price ($):443.0
Email:sales@amadischem.com

Additional information on 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 579503-59-6)

The compound 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 579503-59-6, is a highly specialized organic molecule with significant potential in the fields of materials science and organic electronics. This compound is characterized by its unique structure featuring a bithiophene moiety and a dioxaborolane ring system. The presence of these functional groups makes it an intriguing candidate for applications in semiconducting materials and optoelectronic devices.

The bithiophene component of this compound is known for its ability to form stable charge transfer complexes and exhibit strong absorption in the visible region of the electromagnetic spectrum. This property makes it particularly useful in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that bithiophene derivatives can significantly enhance the efficiency of solar cells by improving charge transport properties and reducing recombination losses.

The dioxaborolane ring system in this compound introduces additional electronic flexibility and stability. This feature is crucial for maintaining the integrity of the molecule under various environmental conditions. Moreover, the substitution pattern of the molecule—specifically the presence of hexyl groups on the bithiophene—contributes to enhanced solubility and processability. These characteristics are highly desirable for large-scale manufacturing of electronic devices.

Recent advancements in synthetic methodologies have enabled the precise control of molecular architectures like this one. For instance, researchers have employed novel cross-coupling reactions to synthesize bithiophene derivatives with tailored electronic properties. These developments have paved the way for the integration of such compounds into next-generation electronic materials.

In terms of applications, this compound has shown promise in thin-film transistor (TFT) technologies. Its unique combination of high electron mobility and thermal stability makes it suitable for use in flexible electronics and wearable devices. Furthermore, its compatibility with solution-processing techniques facilitates its use in large-area device fabrication.

From a sustainability perspective, this compound represents a step forward in the development of eco-friendly electronic materials. Its synthesis involves atom-efficient reactions that minimize waste generation. Additionally, its potential for recycling and reuse aligns with current industry trends toward circular economy practices.

In conclusion, 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,tetramethyl-1,3,2-dioxaborolane (CAS No: 57903-03-6) stands as a testament to the ongoing innovation in organic chemistry and materials science. With its versatile structure and promising properties across multiple application domains,this compound is poised to play a pivotal role in shaping future technologies.

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Amadis Chemical Company Limited
(CAS:579503-59-6)2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
A1041291
Purity:99%
Quantity:5g
Price ($):443.0
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